N-(3,5-Dibromobenzyl)methylamine

• Molecular Formula: C8H9Br2N
• Molecular Weight: 278.97 g/mol
• IUPAC Name: 2-(3,5-dibromophenyl)ethanamine
• InChI: InChI=1S/C8H9Br2N/c9-7-3-6(1-2-11)4-8(10)5-7/h3-5H,1-2,11H2
• InChI Key: ZFQCESSOHDTFBS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Br)Br)CCN

Description

N-(3,5-Dibromobenzyl)methylamine is a useful research compound. Its molecular formula is C8H9Br2N and its molecular weight is 278.97 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (5.28 g; 52.2 mmol) was dissolved in 40% methylamine in methanol (100 ml). While the mixture was stirred at room temperature, 3,5-dibromobenzyl bromide (17.2 g; 52.2 mmol) in N,N-dimethylformamide (20 ml) was added dropwise. The mixture was stirred overnight at room temperature, and the solvent was evaporated under reduced pressure. The residue was taken up in 2N hydrochloric acid (150 ml), and the mixture was extracted with diethyl ether (150 ml), to thereby exclude impurities. The aqueous layer was alkalinized with aqueous sodium hydroxide solution, and extracted with chloroform (100 ml). The organic layer was washed with saturated aqueous sodium bicarbonate solution and then with saturated brine, and dried over sodium sulfate. The solvent was evaporated under reduced pressure, to thereby yield 11.3 g of the target compound as orange oily matter (yield: 77.7%).